Cas no 2225152-34-9 ((2-(sec-butyl)pyrimidin-5-yl)boronic acid)
2225152-34-9 structure
Product Name:(2-(sec-butyl)pyrimidin-5-yl)boronic acid
(2-(sec-butyl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (2-(sec-butyl)pyrimidin-5-yl)boronic acid
- 2225152-34-9
-
- Inchi: 1S/C8H13BN2O2/c1-3-6(2)8-10-4-7(5-11-8)9(12)13/h4-6,12-13H,3H2,1-2H3
- InChI Key: OKZUHHDUPKAMLU-UHFFFAOYSA-N
- SMILES: C1(C(C)CC)=NC=C(B(O)O)C=N1
Computed Properties
- Exact Mass: 180.1070078g/mol
- Monoisotopic Mass: 180.1070078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
(2-(sec-butyl)pyrimidin-5-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S904008-5mg |
(2-(sec-butyl)pyrimidin-5-yl)boronic acid |
2225152-34-9 | 95% | 5mg |
¥1,426.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S904008-25mg |
(2-(sec-butyl)pyrimidin-5-yl)boronic acid |
2225152-34-9 | 95% | 25mg |
¥4,920.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S904008-100mg |
(2-(sec-butyl)pyrimidin-5-yl)boronic acid |
2225152-34-9 | 95% | 100mg |
¥12,740.00 | 2022-08-31 |
(2-(sec-butyl)pyrimidin-5-yl)boronic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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